1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride
Overview
Description
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride, also known as 5-APB, is a chemical compound that has recently become popular in scientific research. It is an analog of the psychoactive compound MDMA (methylenedioxymethamphetamine) and is a derivative of the substituted benzofuran class. 5-APB has been used in a variety of research applications, including studies of its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride is an agonist for the 5-HT2A serotonin receptor, which is a G-protein coupled receptor found in the brain. Activation of this receptor is associated with the release of dopamine and other neurotransmitters, as well as changes in behavior and cognition. 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has also been found to act as an antagonist of the 5-HT1A receptor, which may be responsible for its antidepressant effects.
Biochemical and Physiological Effects
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has been found to affect a variety of biochemical and physiological processes. It has been found to increase the release of dopamine in the brain, which is associated with improved mood and cognition. It has also been found to increase the release of growth hormone, which is associated with improved physical performance. Additionally, 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is associated with improved stress response.
Advantages and Limitations for Lab Experiments
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, readily available, and has a high degree of solubility in water. Additionally, it has a relatively long half-life, which makes it suitable for long-term experiments. However, it is important to note that 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride is a potent agonist for the 5-HT2A receptor and should be used with caution.
Future Directions
There are several potential future directions for research involving 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride. It could be studied further for its potential as a novel antidepressant, as well as its potential to facilitate the release of growth hormone. Additionally, further research could be conducted on its effects on the HPA axis and its potential as a treatment for stress-related disorders. Finally, more research could be conducted on its mechanism of action and its potential interactions with other neurotransmitters.
Scientific Research Applications
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride is a useful tool for studying the pharmacology of 5-HT2A serotonin receptors, as it is an agonist for the receptor. It has been used to study the effects of 5-HT2A agonists on the release of dopamine and other neurotransmitters in the brain, as well as the effects of 5-HT2A agonists on behavior and cognition. 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has also been studied for its potential as a novel antidepressant, as well as its potential to facilitate the release of growth hormone.
properties
IUPAC Name |
1-(5-amino-1-propylbenzimidazol-2-yl)ethanol;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O.2ClH/c1-3-6-15-11-5-4-9(13)7-10(11)14-12(15)8(2)16;;/h4-5,7-8,16H,3,6,13H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUJOYCIAGZRMOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)N)N=C1C(C)O.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.